Cas no 650597-42-5 (Benzene, 1-(chloromethyl)-4-(octylthio)-)

• Product Name: Benzene, 1-(chloromethyl)-4-(octylthio)-
• CAS No: 650597-42-5
• MF: C₁₅H₂₃ClS
• MW: 270.861122369766
• CID: 409105
• PubChem ID: 71377505
• Update Time: 2025-04-19

Benzene, 1-(chloromethyl)-4-(octylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-4-(octylthio)-
• 1-(chloromethyl)-4-octylsulfanylbenzene
• DTXSID80800141
• 1-(CHLOROMETHYL)-4-(OCTYLSULFANYL)BENZENE
• 650597-42-5

• Inchi： 1S/C15H23ClS/c1-2-3-4-5-6-7-12-17-15-10-8-14(13-16)9-11-15/h8-11H,2-7,12-13H2,1H3
• InChI Key： SPSLJTMYFWUCGC-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)SCCCCCCCC

Computed Properties

• Exact Mass: 270.12109
• Monoisotopic Mass: 270.1208996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0